Cas no 878452-40-5 (3,7-dimethyl-1-(4-methylphenyl)methyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 3,7-dimethyl-1-(4-methylphenyl)methyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 878452-40-5
• MF: C₁₉H₂₄N₆O₂
• MW: 368.432863235474
• CID: 5556855
• Update Time: 2025-10-28

3,7-dimethyl-1-(4-methylphenyl)methyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 3,7-dimethyl-1-[(4-methylphenyl)methyl]-8-piperazin-1-ylpurine-2,6-dione
• 3,7-dimethyl-1-(4-methylphenyl)methyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C19H24N6O2/c1-13-4-6-14(7-5-13)12-25-17(26)15-16(23(3)19(25)27)21-18(22(15)2)24-10-8-20-9-11-24/h4-7,20H,8-12H2,1-3H3
• InChI Key： JVEMYHJZZLYVTA-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(N(C)C(=O)N(CC3=CC=C(C)C=C3)C2=O)N=C1N1CCNCC1

Additional information on 3,7-dimethyl-1-(4-methylphenyl)methyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Comprehensive Guide to 3,7-dimethyl-1-(4-methylphenyl)methyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 878452-40-5)

3,7-dimethyl-1-(4-methylphenyl)methyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 878452-40-5) is a specialized purine derivative with significant potential in pharmaceutical research and development. This compound, characterized by its unique molecular structure, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. Researchers and industry professionals are increasingly interested in its properties, synthesis methods, and therapeutic possibilities.

The molecular structure of 3,7-dimethyl-1-(4-methylphenyl)methyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione features a purine core substituted with a piperazine ring and a p-tolylmethyl group. This combination of functional groups makes it a versatile intermediate for designing novel bioactive molecules. The presence of the piperazin-1-yl moiety is particularly noteworthy, as piperazine derivatives are commonly found in drugs targeting neurological and cardiovascular conditions.

Recent trends in pharmaceutical research highlight the growing demand for purine-based compounds like 3,7-dimethyl-1-(4-methylphenyl)methyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione. These compounds are being explored for their potential in developing treatments for various conditions, including inflammation, metabolic disorders, and certain types of infections. The compound's CAS No. 878452-40-5 serves as a unique identifier in chemical databases, facilitating research collaboration and regulatory compliance.

From a synthetic chemistry perspective, 3,7-dimethyl-1-(4-methylphenyl)methyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione presents interesting challenges and opportunities. The incorporation of the 4-methylphenyl group and the piperazine ring requires careful optimization of reaction conditions to achieve high yields and purity. Current research focuses on developing more efficient synthetic routes that are both cost-effective and environmentally sustainable.

The pharmaceutical industry's interest in purine derivatives like 3,7-dimethyl-1-(4-methylphenyl)methyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione stems from their structural similarity to naturally occurring biological molecules. This similarity often translates to good bioavailability and target specificity, making them attractive candidates for drug development. The compound's tetrahydro-1H-purine-2,6-dione core is particularly valuable as it mimics important biological scaffolds found in many therapeutic agents.

Analytical characterization of 3,7-dimethyl-1-(4-methylphenyl)methyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for confirming the compound's structure, assessing its purity, and monitoring its stability under various conditions. Researchers working with CAS No. 878452-40-5 must pay particular attention to its solubility profile and stability in different solvents and pH conditions.

The market for specialized chemical intermediates like 3,7-dimethyl-1-(4-methylphenyl)methyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione has seen steady growth in recent years. Pharmaceutical companies and research institutions are increasingly seeking high-quality, well-characterized compounds to accelerate their drug discovery programs. The availability of CAS No. 878452-40-5 from reliable suppliers has become crucial for many research projects in medicinal chemistry.

Future research directions for 3,7-dimethyl-1-(4-methylphenyl)methyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione may include exploring its potential as a scaffold for developing kinase inhibitors or GPCR modulators. The compound's structural features make it particularly interesting for these applications, which are currently hot topics in drug discovery. Additionally, researchers are investigating whether modifications to the piperazin-1-yl or 4-methylphenyl groups could enhance its biological activity or pharmacokinetic properties.

For laboratories working with 3,7-dimethyl-1-(4-methylphenyl)methyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione, proper handling and storage are essential to maintain its integrity. While not classified as hazardous, standard laboratory precautions should be observed when handling this compound. Storage recommendations typically include protection from light and moisture, often under inert atmosphere conditions for long-term preservation.

The intellectual property landscape surrounding CAS No. 878452-40-5 is an important consideration for potential commercial applications. Researchers should conduct thorough patent searches before developing this compound for specific uses, as various aspects of its synthesis and applications may be protected in different jurisdictions. The growing interest in purine-based therapeutics has led to increased patent activity in this chemical space.

In conclusion, 3,7-dimethyl-1-(4-methylphenyl)methyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 878452-40-5) represents an important building block in modern medicinal chemistry. Its unique combination of structural features offers multiple opportunities for drug discovery and development. As research continues to uncover new applications for purine derivatives, compounds like this will likely play an increasingly significant role in the development of novel therapeutic agents.